1-(4-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-1-(4-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C22H27FN2O4S/c1-15(2)12-25-19-10-9-18(11-20(19)29-14-22(3,4)21(25)26)24-30(27,28)13-16-5-7-17(23)8-6-16/h5-11,15,24H,12-14H2,1-4H3
• InChI Key: RENFINBGROVQQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)CC3=CC=C(C=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C22H27FN2O4S
• Molecular Weight: 434.5 g/mol

Description

1-(4-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide is a useful research compound. Its molecular formula is C22H27FN2O4S and its molecular weight is 434.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Photophysical Properties

Research has shown the synthesis and investigation of compounds with similar structural features, focusing on their excited-state intramolecular proton-transfer fluorescence. Such compounds, including those with benzoxazole and methanesulfonamido groups, exhibit significant photophysical properties useful in the development of fluorescent probes and materials for detecting ionizing radiation. The presence of the methanesulfonamido group, similar in function to the phenolic hydroxyl group, highlights its role as an effective proton donor, enhancing the material's solvatochromic shifts and quantum yields in fluorescence applications (Kauffman & Bajwa, 1993).

High Molecular Weight Polybenzoxazoles

Studies on high molecular weight polybenzoxazoles (PBOs) have demonstrated the potential of compounds with methanesulfonamido linkages in the synthesis of polymers with high hydrolytic stability under acidic conditions. These materials, developed through polymerization processes involving methanesulfonic acid, show promising attributes for high-performance applications due to their structural integrity and resistance to degradation (Kim et al., 2005).

Fluorescent Probes and Materials

The synthesis and structural characterization of benzimidazole-tethered oxazepine heterocyclic hybrids highlight the role of such compounds in the development of materials with potential nonlinear optical (NLO) properties. These materials, characterized by their excited-state intramolecular proton transfer (ESIPT) process, show promise for applications in light-emitting devices and as fluorescent probes, thanks to their structural features and photophysical properties (Almansour et al., 2016).